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Compound of Interest

Compound Name: N-Propylpentanamine

Cat. No.: B7808577 Get Quote

This technical guide provides a comprehensive overview of the core physicochemical

properties of N-Propylpentanamine, tailored for researchers, scientists, and professionals in

drug development. The document presents quantitative data in a structured format, details

relevant experimental methodologies, and includes visualizations to clarify complex processes

and relationships.

Core Physicochemical Data
N-Propylpentanamine, a secondary amine, possesses a range of physicochemical properties

crucial for its application and handling in a laboratory setting. These properties are summarized

in the table below.
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Property Value Reference

Molecular Formula C₈H₁₉N [1]

Molecular Weight 129.24 g/mol [1]

Boiling Point 163 °C at 760 mmHg

Density 0.762 g/cm³

Vapor Pressure 2.1 mmHg at 25°C

Flash Point 39.7 °C

Refractive Index 1.418

Water Solubility Low to moderate

General amine properties

suggest that while the amine

group can form hydrogen

bonds with water, the eight-

carbon chain reduces its

solubility.[2][3] Amines with five

or six carbon atoms represent

the borderline of solubility in

water.[2]

Experimental Protocols
The determination of the physicochemical properties of N-Propylpentanamine involves

several standard laboratory procedures. The methodologies for key experiments are detailed

below.

The Thiele tube method is a convenient technique for determining the boiling point of a small

quantity of liquid.[4] The principle relies on observing the temperature at which the vapor

pressure of the liquid equals the applied atmospheric pressure.[4]

Methodology:

Sample Preparation: A small amount (a few milliliters) of N-Propylpentanamine is placed

into a small test tube. A capillary tube, sealed at one end, is inverted and placed into the test
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tube containing the sample.

Apparatus Setup: The test tube assembly is attached to a thermometer, ensuring the sample

is level with the thermometer bulb. This entire setup is then placed in a Thiele tube

containing a high-boiling point oil (e.g., mineral oil).

Heating: The Thiele tube is gently heated at the side arm. The design of the tube allows for

the circulation of the oil, ensuring uniform heating.

Observation: As the temperature rises, air trapped in the capillary tube will expand and exit

as a slow stream of bubbles.[4] The heating is continued until a continuous and rapid stream

of bubbles emerges from the capillary tube. At this point, the heat source is removed.

Boiling Point Determination: The liquid is allowed to cool. The boiling point is the temperature

at which the stream of bubbles ceases and the liquid just begins to enter the capillary tube.

[4] This indicates that the vapor pressure of the sample is equal to the atmospheric pressure.

The barometric pressure should be recorded alongside the boiling point.[4]
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Apparatus Setup

Measurement

Place sample in test tube

Insert inverted capillary tube

Attach to thermometer

Place assembly in Thiele tube

Gently heat Thiele tube

Start Heating

Observe continuous stream of bubbles

Remove heat and allow to cool

Record temperature when liquid enters capillary tube

Boiling Point of N-Propylpentanamine

Result

Click to download full resolution via product page

Workflow for Boiling Point Determination.
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The density of a liquid is its mass per unit volume. A straightforward method involves

measuring the mass of a precisely known volume of the liquid.[5][6][7]

Methodology:

Mass of Empty Container: An empty, dry graduated cylinder or pycnometer is placed on an

electronic balance, and its mass is recorded.[5][7]

Volume Measurement: A specific volume of N-Propylpentanamine (e.g., 10 mL) is carefully

added to the graduated cylinder. The volume is read from the bottom of the meniscus at eye

level to avoid parallax error.[5]

Mass of Container and Liquid: The graduated cylinder containing the liquid is reweighed, and

the combined mass is recorded.[5]

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

cylinder from the combined mass. The density is then calculated using the formula: Density

(ρ) = Mass (m) / Volume (V)[5][6]

Replication: The procedure should be repeated multiple times to ensure accuracy, and the

average density value is reported.[7]
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Calculation

Weigh empty graduated cylinder (Mass 1)

Add a known volume of N-Propylpentanamine (Volume)

Mass_liquid = Mass 2 - Mass 1

Weigh cylinder with liquid (Mass 2)

Density = Mass_liquid / Volume

Density of N-Propylpentanamine

Click to download full resolution via product page

Workflow for Density Determination.

Amines exhibit basic properties and their solubility in water is dependent on the balance

between the polar amine group capable of hydrogen bonding and the nonpolar hydrocarbon

portion of the molecule.[3][8]

Methodology (Qualitative):

Sample Addition: Add a small quantity (e.g., 5 drops) of N-Propylpentanamine to a test

tube.[9]

Solvent Addition: Add approximately 2 mL of deionized water to the test tube.[9]
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Observation: Vigorously stir or shake the mixture and observe. If the amine dissolves

completely, it is considered soluble. If it forms a separate layer or a cloudy suspension, it has

low solubility.

Acidification: To the same test tube, add a 10% hydrochloric acid solution dropwise until the

solution is acidic (test with litmus or pH paper).[9] Amines, being basic, react with acids to

form more soluble amine salts.[9][10] An observation of increased solubility upon

acidification confirms the basic nature of the amine.
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Molecular Properties Interactions with Water

N-Propylpentanamine
(C8H19N)

Amine Group (-NH-)
Polar

Hydrocarbon Chains (C8)
Nonpolar

Forms Hydrogen Bonds
(Promotes Solubility)

Hydrophobic Effect
(Hinders Solubility)

Overall Water Solubility
(Low to Moderate)

Dominant Factor
due to long chain
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Prepare amine solution of known concentration

Calibrate and immerse pH electrode

Titrate with standardized HCl, recording pH and volume

Plot pH vs. Volume of HCl added

Identify equivalence point (steepest slope)

Determine volume at half-equivalence point

Find corresponding pH on the curve

pKa = pH at half-equivalence point

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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